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Compound of Interest

Compound Name: Methyl 2-methylhexanoate

Cat. No.: B1618892

Essential Safety and Handling Guide for Methyl 2-
methylhexanoate

This guide provides immediate safety, operational, and disposal protocols for the handling of
Methyl 2-methylhexanoate, tailored for researchers, scientists, and drug development
professionals. The information is compiled to ensure safe laboratory practices and builds upon
established safety protocols for similar chemical compounds.

Disclaimer: A specific Safety Data Sheet (SDS) for Methyl 2-methylhexanoate (CAS No.
2177-81-3) was not readily available. The following information is based on the safety data of
structurally similar compounds, such as methyl hexanoate and 2-methylhexanoic acid. It is
imperative to handle this chemical with caution and to perform a risk assessment prior to use.

Hazard Identification and Classification

Methyl 2-methylhexanoate is anticipated to be a flammable liquid and may cause skin and
eye irritation. Inhalation of vapors may cause respiratory tract irritation.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles that
meet EN166 (EU) or NIOSH
(US) standards. A face shield
should be worn over goggles
when there is a significant risk

of splashing.

Protects against splashes and
aerosols that can cause

serious eye irritation.[1][2]

Skin Protection

Chemical-resistant lab coat.
Chemical-resistant gloves
(e.g., Nitrile, Neoprene).
Inspect gloves prior to use and
use proper glove removal

technique.

Protects skin from accidental
contact.[1][2] Given that esters
can have variable
breakthrough times with
standard gloves, consulting the
manufacturer's resistance

guide is recommended.

Respiratory Protection

All work should be conducted
in a certified chemical fume
hood. If engineering controls
are insufficient, a NIOSH-
approved respirator with
appropriate organic vapor

cartridges should be used.

Minimizes inhalation of vapors

or aerosols.[1][3]

Footwear

Closed-toe shoes.

Ensures no exposed skin on

the lower body.[4]

Quantitative Data Summary

The following table summarizes key quantitative data, primarily based on the related compound
Methyl Hexanoate (CAS 106-70-7) due to the lack of specific data for Methyl 2-

methylhexanoate.
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Property Value Source
Molecular Formula CsH1602 NIST[5]
Molecular Weight 144.21 g/mol NIST[5]
- ) 151 °C (304 °F) (for Methyl ) ]
Boiling Point Sigma-Aldrich[2]
Hexanoate)

-71 °C (-96 °F) (for Methyl

Melting Point Sigma-Aldrich[2]
Hexanoate)
Flash Point ~33.4 °C (for a similar ester) LookChem([6]
- o 2.34 at 25 °C (for Methyl ) )
log Pow (Partition Coefficient) Sigma-Aldrich[2]
Hexanoate)

Operational and Disposal Plans

A strict operational workflow is critical for safety. The following step-by-step guidance ensures
safe handling from receipt to disposal.

Experimental Workflow Diagram
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Methyl 2-methylhexanoate: Safe Handling and Disposal Workflow
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Caption: Workflow for safe handling, storage, and disposal of Methyl 2-methylhexanoate.
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Experimental Protocols

1. Pre-Handling Procedures:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment specific
to the planned experiment.

Engineering Controls: Verify that the chemical fume hood has a current certification and is
functioning correctly. Ensure that an eyewash station and safety shower are readily
accessible.[3]

Spill Kit: Have a spill kit rated for flammable liquids readily available. This should include an
absorbent material like sand or vermiculite.[2]

. Handling the Compound:

Personal Protective Equipment (PPE): Don all required PPE as detailed in the table above
before entering the designated work area.[4]

Location: Perform all manipulations of Methyl 2-methylhexanoate within a certified
chemical fume hood to avoid inhalation of vapors.[3][4]

Ignition Sources: This material is expected to be flammable. Keep it away from heat, sparks,
open flames, and hot surfaces. Use non-sparking tools and explosion-proof equipment.[2][3]

[7]

Static Discharge: Take precautionary measures against static discharge by grounding and
bonding containers and receiving equipment.[2][7]

Dispensing: When dispensing, do so carefully to avoid splashes and the generation of
aerosols. Keep the container tightly closed when not in use.[2][7]

. Post-Handling Procedures:

Decontamination: Thoroughly decontaminate the work area and any equipment that came
into contact with the chemical.
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» PPE Removal: Properly doff PPE, removing gloves using the correct technique to avoid
contaminating your skin.

o Hygiene: Wash hands thoroughly with soap and water after handling is complete.[2]
4. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

o Keep away from heat, sparks, and flame.[3]

o Store apart from incompatible materials such as strong oxidizing agents, acids, and bases.

[3]
5. Disposal Plan:

e Waste Collection: Collect surplus and non-recyclable solutions in a suitable, closed, and
properly labeled container for disposal.

e \Waste Classification: This material should be treated as a flammable hazardous waste.

» Disposal Method: Dispose of contents and container to an approved waste disposal plant.
Methods may include incineration in a chemical incinerator equipped with an afterburner and
scrubber.[2]

e Regulations: Always consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification and disposal.[3] Do not let the product enter
drains.[2]

First-Aid Measures

Immediate and appropriate action is critical in the event of an exposure.

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Consult a physician.[1][2]

» In Case of Skin Contact: Take off immediately all contaminated clothing. Wash off with soap
and plenty of water for at least 15 minutes. Consult a physician.[1][2][3]
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 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[3]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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